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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310

For Researchers, Scientists, and Drug Development Professionals

Menthyl anthranilate, also known by its International Nomenclature of Cosmetic Ingredients
(INCI) name Meradimate, is an organic compound widely utilized as a UVA-absorbing agent in
sunscreen products. Its efficacy and formulation compatibility are significantly influenced by its
solubility characteristics in various organic solvents. This technical guide provides a
comprehensive overview of the available solubility data for Menthyl anthranilate, alongside
detailed experimental protocols for its determination, to support research, formulation
development, and quality control activities.

Physicochemical Properties of Menthyl Anthranilate
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Property Value Source

) (5-methyl-2-propan-2-
Chemical Name ] [1]
ylcyclohexyl) 2-aminobenzoate

CAS Number 134-09-8 [1][2]13]
Molecular Formula C17H25NO2 [11[2]
Molecular Weight 275.39 g/mol [2][3]

Clear, colorless to yellowish,
Appearance . o [4]
viscous liquid

Melting Point 62.5-63.5 °C [2]

Boiling Point 177-179 °C at 3 mm Hg [1][2]

Solubility of Menthyl Anthranilate

Quantitative solubility data for Menthyl anthranilate in a wide range of organic solvents is not
extensively documented in publicly available literature. However, qualitative descriptions
provide valuable insights into its solubility profile, reflecting its lipophilic nature.

Table 1: Qualitative Solubility of Menthyl Anthranilate in Various Solvents

Solvent Solubility Source(s)
Water Insoluble [4]
Ethanol Soluble [5]
Propylene Glycol Soluble [5]
Paraffin Oil Insoluble [5]
Cosmetic Oils Readily miscible [2]

o Soluble (as a solution for
Acetonitrile ) [1]
analysis)
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Experimental Protocols for Solubility Determination

The absence of comprehensive quantitative data necessitates a standardized experimental
approach to determine the solubility of Menthyl anthranilate in specific organic solvents. The
following protocol outlines a general "shake-flask" method, which is a reliable and widely
recognized technique for establishing equilibrium solubility.

Objective: To determine the equilibrium solubility of Menthyl anthranilate in a selected organic
solvent at a specified temperature.

Materials:

Menthyl anthranilate (high purity)

¢ Selected organic solvent (analytical grade)

 Scintillation vials or flasks with screw caps

o Constant temperature shaker bath or incubator

» Analytical balance

e Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

e Volumetric flasks and pipettes

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of Menthyl anthranilate to a series of vials each containing a
known volume of the selected organic solvent. The presence of undissolved solid is crucial
to ensure saturation.

o Securely cap the vials to prevent solvent evaporation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25 °C).

o Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 72
hours is typically recommended.[6]

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed at the constant
temperature for at least 2 hours to allow the excess solid to settle.

o Carefully withdraw a sample from the clear supernatant using a syringe.

o Immediately filter the sample through a syringe filter into a clean vial to remove any
undissolved microcrystals.

e Analysis:

o Accurately dilute the filtered sample with the same organic solvent to a concentration that
falls within the linear range of the analytical method.

o Quantify the concentration of Menthyl anthranilate in the diluted sample using a validated
analytical method, such as HPLC-UV or UV-Vis spectrophotometry. A pre-established
calibration curve is required for this quantification.

» Calculation of Solubility:

o Calculate the solubility of Menthyl anthranilate in the solvent using the following formula:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

Considerations:

o Purity of Materials: The purity of both Menthyl anthranilate and the solvent can significantly
impact the solubility results.

» Temperature Control: Maintaining a constant and accurate temperature throughout the
experiment is critical as solubility is temperature-dependent.[6]
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o Equilibrium Time: The time required to reach equilibrium may vary depending on the solvent

and should be determined empirically if necessary.

e Analytical Method Validation: The analytical method used for quantification should be

validated for accuracy, precision, linearity, and specificity.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Menthyl anthranilate.
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Add excess Menthyl anthranilate
to solvent in vials

Equilibrate at constant temperature
with agitation (24-72h)

Prepare accurate dilutions
of the filtrate

Quantify concentration using
validated HPLC-UV or UV-Vis method

Calculate solubility
(e.g., ingl/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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